![molecular formula C3H3N3O3 B1417151 5-Oxo-4,5-dihydro-1H-[1,2,4]triazole-3-carboxylic acid CAS No. 4538-16-3](/img/structure/B1417151.png)
5-Oxo-4,5-dihydro-1H-[1,2,4]triazole-3-carboxylic acid
Overview
Description
5-Oxo-4,5-dihydro-1H-[1,2,4]triazole-3-carboxylic acid is a compound with the molecular formula C3H3N3O3 . It is also known as 5-Oxo-4,5-dihydro-1H-1,2,4-triazole-3-carboxylic acid hydrate .
Synthesis Analysis
The synthesis of 5-Oxo-4,5-dihydro-1H-[1,2,4]triazole-3-carboxylic acid and its derivatives involves several steps, including the use of FTIR, proton NMR, and 13C NMR . The structures of synthesized organic intermediates are determined using these techniques .Molecular Structure Analysis
The InChI code for 5-Oxo-4,5-dihydro-1H-[1,2,4]triazole-3-carboxylic acid is 1S/C3H3N3O3.H2O/c7-2(8)1-4-3(9)6-5-1;/h(H,7,8)(H2,4,5,6,9);1H2 . The significant chemical shift values for 1H NMR and 13C NMR have been summarized in the respective experimental procedures .Physical And Chemical Properties Analysis
The compound has a molecular weight of 147.09 . In IR spectra, all synthesized compounds showed an absorption band at 2934.96–2920.80 cm-1 which was assigned to an alkyl stretch (–CH2–), and the 1444–1580 cm-1 absorption assigned to aromatic C=C stretching .Scientific Research Applications
Antibacterial Activity
The compound 5-Oxo-4,5-dihydro-1H-[1,2,4]triazole-3-carboxylic acid has been synthesized and its derivatives have been studied for antibacterial activity. These studies reveal the potential of this compound in the development of new antibacterial agents (Brahmayya et al., 2018).
Peptidomimetics and Biologically Active Compounds
This compound is significant in the synthesis of peptidomimetics and biologically active compounds, particularly in the context of triazole-based scaffolds. Its chemistry is crucial for the development of molecules with therapeutic potential (Ferrini et al., 2015).
Pharmaceutical Applications
Derivatives of 5-Oxo-4,5-dihydro-1H-[1,2,4]triazole-3-carboxylic acid have broad applications in pharmaceutical chemistry, particularly in the synthesis of Schiff Bases which are known for their diverse practical applications ranging from dyes to pharmaceuticals (Gürbüz et al., 2020).
Antimicrobial and Anticancer Activities
The compound and its derivatives have been explored for antimicrobial and anticancer activities. This highlights its role in the development of new therapeutic agents targeting various diseases (Fandaklı et al., 2012).
Synthesis of Heterocyclic Compounds
Its use in the synthesis of new heterocyclic compounds, which are integral in medicinal chemistry, emphasizes its importance in drug discovery and the development of novel therapeutic agents (Nurhan G mr k o lu et al., 2019).
Macrolide Synthesis
This compound plays a role in the synthesis of macrolides, a class of natural products with significant therapeutic properties, by acting as a precursor in complex synthetic routes (Wasserman et al., 1981).
Structural Studies and Applications
Structural studies of its derivatives provide insights into its potential applications in designing compounds with desired properties and activities (Shtabova et al., 2005).
properties
IUPAC Name |
5-oxo-1,4-dihydro-1,2,4-triazole-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H3N3O3/c7-2(8)1-4-3(9)6-5-1/h(H,7,8)(H2,4,5,6,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KNSPHEMRHVERJM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=NNC(=O)N1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H3N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
129.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Oxo-4,5-dihydro-1H-[1,2,4]triazole-3-carboxylic acid | |
CAS RN |
4538-16-3 |
Source
|
| Record name | 5-oxo-2,5-dihydro-1H-1,2,4-triazole-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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